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Compound of Interest

1,1-Dimethyl-2,3-dihydro-1H-
Compound Name:
inden-4-amine

CAS No.: 88297-77-2

Cat. No.: B3058178

Get Quote

Executive Summary

This technical guide provides a comprehensive framework for assessing the metabolic stability
of 1,1-dimethylindan-4-amine, a pharmacophore combining a lipophilic indane core with an
electron-rich aniline moiety. Unlike simple indanes, the gem-dimethyl substitution at the C1
position introduces significant steric occlusion, theoretically blocking classic benzylic oxidation
at this site. Consequently, metabolic clearance is predicted to shift toward N-acetylation, N-
oxidation, and C3-benzylic hydroxylation.

This document outlines the structural rationale for these predictions, defines a self-validating in
vitro experimental protocol using liver microsomes, and provides the mathematical models
required to translate raw half-life data into intrinsic clearance (

) values.

Part 1: Structural Analysis & Metabolic Liabilities
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Chemical Architecture

The molecule consists of a fused benzene and cyclopentane ring (indane).

e Position 1: Substituted with two methyl groups (gem-dimethyl). This is a "metabolic block,"
preventing CYP450-mediated hydroxylation at this typically labile benzylic carbon.

» Position 4: Substituted with a primary amine (-NH

). This activates the aromatic ring (electron-donating) and serves as a direct handle for
conjugation.

e Position 3: The remaining accessible benzylic position.

Predicted Sites of Metabolism (SOM)

Based on Structure-Activity Relationships (SAR) of aniline and indane derivatives, the following
metabolic pathways are predicted:

Enzyme

Priority Site Pathway Likelihood
System
Primary N-Atom (C4) N-Acetylation NATL1 / NAT2 High (Phase II)
] ) CYP2D6 / Moderate (Phase
Secondary C3 (Benzylic) Hydroxylation
CYP3A4 )
) Aromatic CYP450
Tertiary cs5/C7 ] Moderate
Hydroxylation (General)
Quaternary N-Atom (C4) N-Oxidation FMO/CYP Low-Moderate

The "Gem-Dimethyl" Effect

The 1,1-dimethyl substitution is a strategic medicinal chemistry modification. In standard
indanes, C1-hydroxylation is rapid. By blocking this, the molecule's metabolic half-life (

) is likely extended, forcing enzymes to attack the sterically hindered C3 position or the
aromatic ring.
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Part 2: In Silico Prediction & Pathway Visualization

The following diagram illustrates the predicted metabolic cascade. It highlights the shift from
Cl-oxidation (blocked) to C3-oxidation and N-conjugation.
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M5: O-Glucuronide Conjugates
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Figure 1: Predicted metabolic tree for 1,1-dimethylindan-4-amine. Note the blockade of C1
metabolism and diversion to N-acetylation and C3-hydroxylation.

Part 3: Experimental Validation Protocol

To validate these predictions, a Microsomal Stability Assay is the industry gold standard. This
protocol uses Liver Microsomes (LM) to simulate Phase | metabolism.

Reagents & Materials

e Test Compound: 1,1-dimethylindan-4-amine (10 mM stock in DMSO).

e Enzyme Source: Pooled Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM)
(20 mg/mL protein concentration).
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Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4
U/mL G6P-Dehydrogenase, 3.3 mM MgCl

)

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Stop Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

Step-by-Step Workflow

Preparation: Dilute test compound to 1

M in Phosphate Buffer (0.1% DMSO final).

Pre-Incubation: Mix 1

M compound with microsomes (0.5 mg/mL final protein) in buffer. Incubate at 37°C for 5
minutes.

Initiation: Add NADPH regenerating system to start the reaction (

).

Sampling: At defined time points (0, 5, 15, 30, 45, 60 min), remove 50
L aliquots.

Quenching: Immediately dispense aliquot into 150

L ice-cold Stop Solution to precipitate proteins.

Processing: Centrifuge at 4,000 rpm for 20 mins. Collect supernatant for LC-MS/MS
analysis.

Workflow Diagram

At each
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Figure 2: Microsomal stability assay workflow ensuring precise kinetic data capture.

Part 4: Data Interpretation & Calculation
Determining Half-Life ()

Plot the natural log (In) of the % Parent Remaining (y-axis) vs. Time (x-axis). The slope (

) of the linear regression represents the elimination rate constant.

Intrinsic Clearance ()

Intrinsic clearance is the measure of enzyme activity independent of blood flow or protein

binding.

Interpretation Guide

Classification

Implication for 1,1-

(Human) dimethylindan-4-amine
<12 Gem-dimethyl successfully
Low Clearance blocks metabolism. Good oral
L/min/mg bioavailability predicted.
12 - 47 C3-hydroxylation or N-
Moderate Clearance acetylation is occurring but
L/min/mg slow.
> 47 Rapid turnover. Likely
High Clearance extensive N-oxidation or
L/min/mg aromatic hydroxylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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